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Compound of Interest

Compound Name: Ellagic acid dihydrate

Cat. No.: B173945 Get Quote

For researchers, scientists, and drug development professionals, the purity of chemical

reagents is paramount to obtaining reliable and reproducible experimental results. Ellagic acid,

a polyphenolic compound found in various fruits and nuts, is of significant interest for its

potential therapeutic properties, including antioxidant, anti-inflammatory, and anti-cancer

effects. This guide provides a comparative overview of the stated purity of commercially

available Ellagic acid dihydrate from various suppliers and details the standard analytical

methods for its purity assessment.

Comparison of Stated Purity from Commercial
Suppliers
The following table summarizes the stated purity of Ellagic acid dihydrate from several

prominent chemical suppliers. It is important to note that these values are as provided by the

suppliers and have not been independently verified in this guide. Researchers are encouraged

to request lot-specific certificates of analysis for the most accurate information.
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Supplier Product Name CAS Number Stated Purity (%)

Santa Cruz

Biotechnology
Ellagic Acid, Dihydrate 476-66-4 ≥96[1]

MedchemExpress Ellagic acid dihydrate 476-66-4 98.42

TargetMol Ellagic Acid Dihydrate 133039-73-3 98.09[2]

Sigma-Aldrich

(Calbiochem®)
Ellagic Acid, Dihydrate 476-66-4 ≥98 (HPLC)

Indofine Chemical

Company
Ellagic Acid, 97% 476-66-4 97[3]

TCI America
Ellagic Acid Dihydrate

98.0+%
133039-73-3 ≥98.0 (HPLC,T)[3]

Hello Bio Ellagic Acid, Dihydrate 476-66-4 -

Experimental Protocols for Purity Assessment
To independently verify the purity of a commercial sample of Ellagic acid dihydrate, the

following analytical methods are commonly employed.

High-Performance Liquid Chromatography (HPLC-UV)
HPLC coupled with UV detection is the most widely used method for the quantitative analysis

of Ellagic acid.

a. Instrumentation:

HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

b. Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Water (HPLC grade, purified)

Phosphoric acid or Formic acid (analytical grade)

Ellagic acid dihydrate reference standard

c. Chromatographic Conditions:

Mobile Phase: A gradient or isocratic mixture of an aqueous acidic solution and an organic

solvent. A common mobile phase is a mixture of methanol, acetonitrile, and water with 0.1%

phosphoric acid.[4] Another example is a gradient of 0.1% formic acid in water (A) and

methanol (B).

Flow Rate: Typically 1.0 mL/min.

Column Temperature: 25-30 °C.

Detection Wavelength: 254 nm.

Injection Volume: 10-20 µL.

d. Sample Preparation:

Accurately weigh a known amount of the Ellagic acid dihydrate sample.

Dissolve the sample in a suitable solvent, such as methanol or a mixture of the mobile

phase. Sonication may be used to aid dissolution.

Dilute the solution to a known concentration within the linear range of the calibration curve.

Filter the solution through a 0.45 µm syringe filter before injection.

e. Quantification:

A calibration curve is constructed by injecting a series of known concentrations of the Ellagic
acid dihydrate reference standard.
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The peak area of the sample is compared to the calibration curve to determine its

concentration and, subsequently, its purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation and confirmation

of the identity of Ellagic acid dihydrate, as well as for detecting the presence of impurities.

a. Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

b. Sample Preparation:

Dissolve a few milligrams of the sample in a suitable deuterated solvent, such as DMSO-d₆.

c. Data Acquisition and Analysis:

Acquire ¹H and ¹³C NMR spectra.

The chemical shifts and coupling constants of the signals in the spectra are compared with

those of a reference standard or with published data to confirm the structure of Ellagic acid.

The presence of unexpected signals may indicate the presence of impurities. The relative

integration of these signals can provide a semi-quantitative estimation of the impurity levels.

Mass Spectrometry (MS)
Mass spectrometry, often coupled with a chromatographic separation technique like HPLC (LC-

MS), is used to determine the molecular weight of Ellagic acid and to identify potential

impurities.

a. Instrumentation:

Mass spectrometer (e.g., Quadrupole, Time-of-Flight) with an electrospray ionization (ESI)

source.

Can be coupled with an HPLC system for LC-MS analysis.
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b. Analysis:

The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of

the resulting ions is measured.

For Ellagic acid dihydrate (C₁₄H₆O₈·2H₂O), the expected molecular weight is

approximately 338.22 g/mol . The mass spectrum should show a prominent ion

corresponding to the protonated or deprotonated molecule.

The presence of other ions may indicate impurities, and their fragmentation patterns can be

analyzed to help identify their structures.

Experimental Workflow
The following diagram illustrates a typical workflow for assessing the purity of a commercial

sample of Ellagic acid dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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